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Compound of Interest

Compound Name: NSC 140873

Cat. No.: B1680123 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) containing detailed disposal procedures for

NSC 140873 could not be located. The following guidance is based on general best practices

for the disposal of hazardous laboratory chemicals, particularly chlorinated aromatic

compounds. It is imperative to consult with your institution's Environmental Health and Safety

(EHS) department for specific protocols and to ensure full compliance with local, state, and

federal regulations.

Researchers and laboratory personnel must handle NSC 140873 with caution, assuming it

possesses hazardous characteristics typical of related chemical structures. Proper personal

protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant

gloves, should be worn at all times when handling this compound.

Step-by-Step Disposal Protocol
Waste Identification and Segregation:

Treat all materials contaminated with NSC 140873, including unused product, solutions,

and contaminated labware (e.g., pipette tips, gloves, absorbent paper), as hazardous

waste.

Collect this waste in a dedicated, properly labeled hazardous waste container.[1][2]

Do not mix this waste with non-hazardous trash or other incompatible waste streams.[1][3]

[4] Specifically, halogenated organic waste must be segregated from non-halogenated
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solvent waste.[3][5][6] Aqueous waste should also be collected separately from organic

solvent waste.[3]

Container Requirements:

Use a container made of a material compatible with chlorinated organic compounds (e.g.,

glass or high-density polyethylene). The container must be in good condition, leak-proof,

and have a secure, screw-on cap.[1][4][7]

Ensure the container is clearly and accurately labeled.[4][8] The label must include the

words "Hazardous Waste," the full chemical name "NSC 140873," a list of all constituents

by percentage, and the relevant hazard warnings (e.g., "Toxic," "Irritant").[1][4]

Keep the waste container closed at all times, except when adding waste.[1][4][8][9] This

prevents the release of potentially harmful vapors.

Storage in a Satellite Accumulation Area (SAA):

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory, at or near the point of waste generation.[4][8]

The SAA must provide secondary containment, such as a larger, chemical-resistant bin, to

contain any potential leaks or spills.[1][10]

Store incompatible waste types separately within the SAA to prevent accidental mixing.[4]

[7] For example, keep organic waste away from strong oxidizers.

Arranging for Final Disposal:

Do not dispose of NSC 140873 down the drain or as regular solid waste.[1][9][11]

Evaporation is not a permissible method of disposal.[9][10]

Once the waste container is full (generally not exceeding 90% capacity to allow for

expansion), or if waste generation is complete, contact your institution's EHS department

to schedule a waste pickup.[1][7][8]

The generally accepted and environmentally responsible method for disposing of

chlorinated organic residues is through high-temperature incineration at a licensed
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hazardous waste treatment and disposal facility.[12]

Spill and Emergency Procedures:

In the event of a spill, immediately alert personnel in the area and evacuate if necessary.

If trained and safe to do so, contain the spill using an appropriate chemical spill kit.[13]

Collect all spill cleanup materials (absorbent pads, contaminated gloves, etc.) and place

them in the hazardous waste container for NSC 140873.[9]

Report all spills to your laboratory supervisor and the EHS department.[1]

Summary of Inferred Properties and Disposal
Considerations

Inferred Property of NSC
140873

Corresponding Disposal
Consideration

Rationale

Chlorinated Organic

Compound

Segregate as halogenated

waste.

Disposal facilities often use

different processes for

halogenated (incineration with

scrubbers) and non-

halogenated (fuel blending)

solvents.[3][6]

Aromatic Structure

Do not dispose of by burning in

open air; requires a

specialized incinerator.

Incomplete combustion of

aromatic compounds can

produce toxic byproducts and

soot.[14]

Solid at Room Temperature
Collect as solid waste in a

compatible, sealed container.

Prevents dispersal of dust.

Contaminated items must also

be collected.

Potential Toxicity/Irritancy

Handle with appropriate PPE.

Label waste with "Toxic" or

"Irritant" hazard warnings.

Protects personnel handling

the chemical and waste.

Communicates hazards to

waste management staff.
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Visual Guidance: Chemical Waste Disposal
Workflow
The following diagram illustrates the logical steps for determining the proper disposal route for

a laboratory chemical, especially when specific information is not readily available.
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Start: New Chemical Waste Generated

Locate Specific Safety Data Sheet (SDS)?

Follow Disposal Procedures in SDS Section 13

Yes

SDS Not Available

No

Request Waste Pickup from EHS

Identify Chemical Class (e.g., Halogenated, Corrosive, Reactive)

Consult Institutional EHS Department for Guidance

Follow General Disposal Protocol:
1. Segregate Waste

2. Use Labeled, Compatible Container
3. Store in SAA with Secondary Containment

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Workflow for Safe Laboratory Chemical Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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